Cas no 1170638-38-6 (1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea)

• Product Name: 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea
• CAS No: 1170638-38-6
• MF: C₂₃H₃₂N₄O₂
• MW: 396.525785446167
• CID: 5507937
• Update Time: 2025-06-10

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-3-(2-ethoxyphenyl)urea
• 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea

• Inchi： 1S/C23H32N4O2/c1-4-29-22-10-6-5-9-20(22)25-23(28)24-17-21(27-15-7-8-16-27)18-11-13-19(14-12-18)26(2)3/h5-6,9-14,21H,4,7-8,15-17H2,1-3H3,(H2,24,25,28)
• InChI Key： YQHPFPBNDFESQF-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C(N(C)C)C=C1)N1CCCC1)C(NC1=CC=CC=C1OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea: A Comprehensive Overview

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea, also known by its CAS number 1170638-38-6, is a complex organic compound with significant potential in the field of medicinal chemistry. This urea derivative is characterized by its unique structural features, which include a dimethylamino group, a pyrrolidine ring, and an ethoxyphenyl moiety. These functional groups contribute to its diverse biological activities and make it a subject of interest for researchers and pharmaceutical companies alike.

The compound's structure can be broken down into several key components. The central urea group (-NH-CO-NH-) is flanked by two distinct substituents: a 2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl group and a 3-(2-ethoxyphenyl) group. The presence of the dimethylamino group imparts basic properties to the molecule, while the pyrrolidine ring adds conformational flexibility and potential hydrogen bonding sites. The ethoxyphenyl moiety, on the other hand, contributes to the compound's lipophilicity and may influence its cellular uptake and distribution.

In recent years, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea has garnered attention for its potential therapeutic applications. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this urea derivative possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory effects, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings have been corroborated by in vivo experiments, where the compound showed significant antitumor activity in animal models of cancer.

The pharmacokinetic properties of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. Additionally, the compound's low toxicity and high safety margin make it an attractive candidate for further clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea. One common approach involves the reaction of 4-dimethylaminophenacyl bromide with pyrrolidine to form the intermediate alkylamine, which is then coupled with 2-ethoxyaniline using carbonyldiimidazole (CDI) or another coupling reagent to form the final urea product. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels.

The structural versatility of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea has also led to its use as a lead compound for structure-based drug design. By modifying various substituents on the molecule, researchers have been able to fine-tune its biological activity and pharmacological properties. For example, replacing the ethoxy group with other alkoxides or introducing additional functional groups has resulted in compounds with enhanced potency and selectivity.

In conclusion, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-ethoxyphenyl)urea, CAS number 1170638-38-6, is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this urea derivative is poised to play a significant role in advancing our understanding of complex biological systems and developing novel treatments for various diseases.